Sulfadimethoxine-13C6

Description

Sulfadimethoxine-13C6 is a stable isotope-labeled version of sulfadimethoxine, a sulfonamide antibiotic used to treat various infections. The addition of the 13C6 label involves replacing six carbon atoms in the molecule with carbon-13, which is a stable isotope of carbon. This labeling is typically used in research for tracing the metabolism or distribution of the compound in biological systems.

Safety Considerations

• Skin Irritation: Causes skin irritation and may cause an allergic skin reaction .

• Storage Conditions: Should be stored at 20 °C .

Research Applications

Stable isotope-labeled compounds like Sulfadimethoxine-13C6 are valuable in pharmacokinetic studies, where they help trace the metabolism and distribution of drugs in the body. This can provide insights into how drugs are processed and eliminated, which is crucial for understanding their efficacy and safety profiles.

Analytical Techniques

In analytical chemistry, sulfonamide drugs, including sulfadimethoxine, can be quantitatively analyzed using methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS). These methods allow for the detection of trace amounts of the drugs in various matrices, such as water or biological samples .

Data Table: Analytical Performance for Sulfonamide Drugs

Compound	LOD (ng/L)	LOQ (ng/L)	Recovery (%)
Sulfadimethoxine	Not specified	Not specified	78.6% (in water)
Sulfacetamide	0.29	1.16	95.0% (in water)
Sulfadiazine	0.77	3.08	94.4% (in water)

Environmental and Veterinary Applications

Sulfadimethoxine is used in veterinary medicine, and its presence in environmental samples, such as water, has been studied. The compound's stable isotope-labeled version could potentially be used to trace its fate in environmental systems or to study its metabolism in animals .

Data Table: Concentrations of Veterinary Antibiotics in Reuse Pits

Compound	Concentration (µg L−1)
Sulfadimethoxine	0.48
Monensin	1.10
Lincomycin	0.76
Chlortetracycline	<0.008

• CAS No.: 1334378-48-1
• Product Name: Sulfadimethoxine-13C6
• Molecular Formula: 13C6C6H14N4O4S
• Molecular Weight: 316.28
• IUPAC Name: 4-amino-N-(2,6-dimethoxypyrimidin-4-yl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-sulfonamide
• Standard InChI: InChI=1S/C12H14N4O4S/c1-19-11-7-10(14-12(15-11)20-2)16-21(17,18)9-5-3-8(13)4-6-9/h3-7H,13H2,1-2H3,(H,14,15,16)/i3+1,4+1,5+1,6+1,8+1,9+1
• SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N)OC
• Purity: 95% by HPLC; 98% atom 13C
• Related CAS: 122-11-2 (unlabelled)
• Synonyms: 4-Amino-N-[2,6-dimethoxypyrimidin-4-yl]-benzene-13C6-sulfonamide
• Tag: Sulfadimethoxine
• PubChem Compound: 71312598
• Last Modified: Aug 15 2023